Cas no 912896-24-3 (1-butyl-4-{1-3-(2-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-butyl-4-{1-3-(2-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 912896-24-3
• MF: C₂₅H₃₁N₃O₂
• MW: 405.532546281815
• CID: 5425764
• Update Time: 2025-05-19

1-butyl-4-{1-3-(2-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-4-[1-[3-(2-methylphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
• 1-butyl-4-{1-3-(2-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C25H31N3O2/c1-3-4-14-27-18-20(17-24(27)29)25-26-21-11-6-7-12-22(21)28(25)15-9-16-30-23-13-8-5-10-19(23)2/h5-8,10-13,20H,3-4,9,14-18H2,1-2H3
• InChI Key： LCQSTZDGZLJOEH-UHFFFAOYSA-N
• SMILES： N1(CCCC)CC(C2N(CCCOC3=CC=CC=C3C)C3=CC=CC=C3N=2)CC1=O

Additional information on 1-butyl-4-{1-3-(2-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Chemical Compound CAS No. 912896-24-3: 1-butyl-4-{1-3-(2-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

The chemical compound with CAS No. 912896-24-3, named 1-butyl-4-{1-3-(2-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrrolidinone ring system and a benzodiazole moiety. The presence of these functional groups suggests potential applications in drug delivery systems, fluorescence imaging, and advanced polymer materials.

Recent studies have highlighted the unique properties of this compound, particularly its ability to act as a fluorescent probe for biological molecules. Researchers have demonstrated that the benzodiazole group within the molecule exhibits strong fluorescence under specific conditions, making it a promising candidate for use in biosensing applications. Additionally, the pyrrolidinone ring has been shown to enhance the molecule's stability and solubility in various solvents, which is crucial for its practical applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the benzodiazole ring through a condensation reaction and the subsequent attachment of the butyl group to the pyrrolidinone core. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of the compound.

One of the most exciting developments involving this compound is its potential use in drug delivery systems. Scientists have explored its ability to encapsulate hydrophobic drugs within its molecular structure, enabling targeted delivery to specific tissues or cells. Preliminary experiments have shown that this compound can significantly improve drug bioavailability while minimizing side effects, which could revolutionize treatment strategies for various diseases.

In addition to its medicinal applications, this compound has also been investigated for its role in polymer chemistry. The incorporation of this molecule into polymer networks has been shown to enhance mechanical properties such as tensile strength and thermal stability. This makes it a valuable component in the development of advanced materials for use in aerospace, electronics, and other high-tech industries.

Recent advancements in computational chemistry have further deepened our understanding of this compound's behavior at the molecular level. Using state-of-the-art molecular modeling techniques, researchers have been able to predict its interaction with biological systems and optimize its properties for specific applications. These insights have paved the way for more efficient synthesis methods and improved functionality.

In conclusion, CAS No. 912896-24-3 represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and beyond. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in shaping future innovations in these fields.